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Compound of Interest

Compound Name: Disperse Red 11

Cat. No.: B1330411

For Immediate Release

In the competitive landscape of textile coloration, the selection of dyes is paramount to
achieving desired aesthetics, durability, and performance. This guide offers an in-depth
comparative analysis of Disperse Red 11, an anthraquinone dye, against a selection of
prominent azo disperse dyes. This report is tailored for researchers, scientists, and drug
development professionals who require a nuanced understanding of dye performance
characteristics, supported by experimental data.

Executive Summary

Disperse Red 11 demonstrates commendable performance across several key metrics for
dyeing synthetic fibers, particularly polyester. It is recognized for its good lightfastness and
wash fastness.[1][2] Azo dyes, constituting the largest class of disperse dyes, offer a broad
color gamut and high tinctorial strength but exhibit more variability in performance, especially
concerning lightfastness.[3][4] The choice between Disperse Red 11 and an azo alternative
will hinge on the specific requirements of the application, including desired shade, fastness
properties, and cost-effectiveness.

Quantitative Performance Data

The following tables summarize the key fastness properties of Disperse Red 11 in comparison
to several red azo dyes when applied to polyester fabric. The ratings are based on
standardized testing protocols, with higher numbers indicating superior performance.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1330411?utm_src=pdf-interest
https://www.benchchem.com/product/b1330411?utm_src=pdf-body
https://www.benchchem.com/product/b1330411?utm_src=pdf-body
https://www.fnatchem.com/application/disperse-red-11
https://www.benchchem.com/product/b1330411
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Disperse_Blue_35_and_Azo_Disperse_Dyes_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/pdf/Comparative_study_of_Disperse_Red_86_and_azo_based_red_disperse_dyes.pdf
https://www.benchchem.com/product/b1330411?utm_src=pdf-body
https://www.benchchem.com/product/b1330411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Table 1: Fastness Properties of Disperse Red 11 and Selected Azo Dyes

Wash

Light Sublimation
Fastness
CAS Fastness Fastness
Dye C.l. Name (Color L
Number (Xenon Arc) (Staining)
Change) (1-
(1-8 scale) (1-5 scale)
5 scale)
Disperse Red  Disperse Red
2872-48-2 3[5] 4-5 4-5 (180°C)
11 11
Disperse Red  Disperse Red Data Not Data Not Data Not
2872-52-8 _ _ _
1 1 Available Available Available
Disperse Red  Disperse Red Data Not Data Not
16889-10-4 6 _ _
73 73 Available Available
Disperse Red  Disperse Red Data Not Data Not
12223-42-6 _ _ 4/5
82 82 Available Available
Disperse Red  Disperse Red Data Not Data Not
61968-52-3 _ 4/5 _
167 167 Available Available

Note: Fastness properties can vary depending on the specific substrate, dyeing process, and

depth of shade.

Experimental Protocols

The performance data presented in this guide is based on standardized testing methodologies

to ensure comparability and reproducibility. The following are detailed protocols for the key

experiments cited.

Light Fastness Testing (ISO 105-B02)

Principle: This test evaluates the resistance of the color of textiles to the action of an artificial

light source that simulates natural daylight (D65) using a xenon arc lamp.

Apparatus:
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e Xenon arc lamp apparatus

o Lightfastness standards (Blue Wool Scale)
o Grey scale for assessing color change
Procedure:

» A specimen of the dyed textile is mounted on a sample holder alongside a set of Blue Wool
standards (rated 1-8, with 8 being the highest fastness).

e The samples and standards are exposed to the light from the xenon arc lamp under
controlled conditions of temperature and humidity.

e The exposure is continued until a specified amount of fading has occurred on the test
specimen or the standards.

e The light fastness of the specimen is assessed by comparing the change in its color with that
of the Blue Wool standards. The rating is the number of the Blue Wool standard that shows a
similar degree of fading.

Wash Fastness Testing (ISO 105-C06)

Principle: This test is designed to determine the resistance of the color of textiles to domestic or
commercial laundering procedures.

Apparatus:

A suitable washing machine (e.g., Launder-Ometer)

Stainless steel balls (for mechanical action)

Multifiber adjacent fabric

Grey scale for assessing color change and staining

Procedure:
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e A specimen of the dyed textile is stitched together with a multifiber adjacent fabric containing
strips of various common fibers (e.g., cotton, wool, polyester, nylon, acrylic).

» The composite sample is placed in a stainless steel container with stainless steel balls and a
standardized washing solution.

e The container is then agitated in the washing machine at a specified temperature and for a
specific duration.

» After washing, the sample is rinsed and dried.

e The change in color of the dyed specimen is assessed using the grey scale for color change.
The staining of each fiber in the multifiber adjacent fabric is assessed using the grey scale
for staining.

Sublimation Fastness Testing (ISO 105-P01)

Principle: This test assesses the resistance of the color of textiles to sublimation, which is the
tendency of some dyes to vaporize when heated and then deposit on adjacent materials.

Apparatus:

e Aheat press or a suitable heating device capable of maintaining a constant temperature
e Undyed polyester fabric

o Grey scale for assessing staining

Procedure:

e A specimen of the dyed textile is placed between two pieces of undyed polyester fabric.

e The composite sample is placed in the heating device and subjected to a specified
temperature (e.g., 180°C, 200°C, or 220°C) and pressure for a set time (e.g., 30 seconds).

» After heating, the sample is removed and allowed to cool.
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* The degree of staining on the undyed polyester fabrics is assessed using the grey scale for

staining.

Visualized Workflows and Relationships

To further clarify the processes involved in textile dyeing and dye selection, the following
diagrams have been generated using Graphviz.
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A generalized workflow for dyeing polyester fabric with disperse dyes.
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A logical decision-making process for selecting a disperse red dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

